3-(dimethylamino)-N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 3-(dimethylamino)-N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]benzamide
• InChI: InChI=1S/C22H26FN3O2/c1-25(2)18-7-5-6-17(14-18)21(27)24-15-16-10-12-26(13-11-16)22(28)19-8-3-4-9-20(19)23/h3-9,14,16H,10-13,15H2,1-2H3,(H,24,27)
• InChI Key: UMUXSRKKFUGTKU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NCC2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C22H26FN3O2
• Molecular Weight: 383.5 g/mol

Description

3-(Dimethylamino)-N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)benzamide, also known as DF-MDB or ML352, is a synthetic compound that has been developed for its potential use as a tool compound in scientific research. This compound has been shown to have a high level of selectivity for a specific target protein, making it a valuable tool for studying the function of this protein in biological systems.

Scientific Research Applications

Synthesis of Spirocyclic and Heterocyclic Compounds

• Synthesis of Spiro[isobenzofuran-1(3H),4'-piperidines] : Research involved synthesizing derivatives as potential central nervous system agents, focusing on the synthesis, biological evaluation, and marked inhibition of tetrabenazine-induced ptosis, indicating antidepressant activity (Martin et al., 1981).

Antineoplastic Agents

• Metabolism of Flumatinib : A study on flumatinib, a novel antineoplastic tyrosine kinase inhibitor, identified its metabolites in chronic myelogenous leukemia patients, highlighting the drug's main metabolic pathways after oral administration (Gong et al., 2010).

GPIIb/IIIa Integrin Antagonists

• Development of Fibrinogen Receptor Antagonists : The creation of highly potent and orally active fibrinogen receptor antagonists for antithrombotic treatment using trisubstituted beta-amino acid derivatives indicates a novel approach to drug design (Hayashi et al., 1998).

Synthesis of Novel Pyrazolo and Pyrimidine Derivatives

• Antimicrobial and Antifungal Activities : Research on the synthesis and biological evaluation of novel pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives incorporating a thiazolo[3,2-a]benzimidazole moiety showed moderate effects against certain bacterial and fungal species (Abdel‐Aziz et al., 2008).

Antipsychotic Agents

• Benzamides as Potential Multireceptor Antipsychotics : A study synthesized a series of benzamides demonstrating potent dopamine D2, serotonin 5-HT1A, and 5-HT2A receptor properties. These compounds were evaluated as potential antipsychotics, highlighting the importance of targeting multiple receptors in the development of antipsychotic medications (Yang et al., 2016).